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Compound of Interest

Compound Name:
1-Chloro-2-propanol

Phosphorochloridate

CAS No.: 13674-83-4

Cat. No.: B569509

Get Quote

Executive Summary
1-Chloro-2-propanol Phosphorochloridate (often identified chemically as Bis(2-chloro-1-

methylethyl) phosphorochloridate) is a highly reactive organophosphorus intermediate. Unlike

its stable phosphate ester derivatives (e.g., TCPP), this compound possesses a phosphorus-

chlorine (P-Cl) bond, rendering it moisture-sensitive and corrosive.

Critical Hazard: Direct contact with water or humid air triggers rapid hydrolysis, releasing

Hydrochloric Acid (HCl) gas and generating heat. DO NOT dispose of this chemical directly into

aqueous waste streams or solvent waste containers without prior quenching.

Part 1: Hazard Assessment & Pre-Disposal Planning
Before initiating any disposal procedure, you must characterize the specific hazards to select

the appropriate neutralization strategy.

Physico-Chemical Hazard Profile[1][2]
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Property Value/Characteristic Risk Implication

Functional Group
Phosphorochloridate (

)

Water Reactive: Violent

hydrolysis yields HCl fumes.

Corrosivity High (pH < 2 upon hydrolysis)
Destroys tissue and corrodes

metal containers.

Toxicity Organophosphate
Potential Cholinesterase

Inhibitor. Neurotoxic hazard.

Physical State Viscous Liquid (typically)
Hard to pour; residue remains

in bottles.

Flash Point > 100°C (Estimated)
Low flammability, but reactivity

is the primary fire trigger.

Regulatory Waste Classification (RCRA)
D002 (Corrosivity): Aqueous solutions/hydrolysis products will be acidic.

D003 (Reactivity): Potential classification due to violent reaction with water.[1]

Toxic Constituent: Halogenated Organic.

Part 2: Personal Protective Equipment (PPE) &
Engineering Controls
Trustworthiness Check: Standard nitrile gloves are often insufficient for prolonged exposure to

chlorinated organophosphates. A double-gloving method or laminate barrier is required.

Engineering Controls: All operations must be performed inside a certified chemical fume

hood with the sash lowered.

Respiratory Protection: If work is done outside a hood (emergency only), a full-face

respirator with Acid Gas/Organic Vapor (AG/OV) cartridges is mandatory.

PPE Specifications Table
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Component Specification Rationale

Hand Protection
Inner: Nitrile (4 mil)Outer:

Silver Shield® or Laminate film

Chlorinated organophosphates

can permeate nitrile; laminate

provides broad chemical

resistance.

Eye/Face
Chemical Splash Goggles +

Face Shield

Pressurized release of HCl gas

can cause liquid splashback.

Body
Chemical-resistant Lab Coat +

Apron

Protects against corrosive

splashes.

Part 3: The Quenching & Neutralization Protocol
Expertise Insight: The most common accident involving phosphorochloridates occurs when

researchers add water directly to the concentrated chemical. This causes a "volcano" effect

due to exothermicity. ALWAYS add the chemical to the quenching solution.

Reagents Required[4][5]
Inert Solvent: Dichloromethane (DCM) or Toluene (to dilute the reagent).

Quenching Base: 10-20% Sodium Hydroxide (NaOH) or Saturated Sodium Bicarbonate (

).

Ice Bath: To control the exotherm.

Step-by-Step Procedure
1. Dilution (The Heat Sink)
Dilute the waste 1-Chloro-2-propanol Phosphorochloridate with an inert solvent (DCM is

preferred for solubility) at a 1:5 ratio.

Why? The solvent acts as a heat sink, absorbing the energy released during hydrolysis and

preventing runaway heating.

2. Preparation of Quench Vessel
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Place a large beaker or flask containing the Basic Solution (NaOH) into an ice bath. Stir

magnetically. Ensure the volume of the base is at least 10x the volume of the diluted waste.

3. Controlled Addition (The Critical Step)
Using a dropping funnel or pipette, slowly add the diluted phosphorochloridate solution into the

stirring, ice-cold base.

Observation: You may see fuming or bubbling (

release if using bicarbonate). Adjust addition rate to keep temperature < 20°C.

4. Verification & Phase Separation
Allow the mixture to stir for 30–60 minutes.

Test: Check the pH of the aqueous layer. It should remain basic (pH > 10). If acidic, add

more base.

Separation: Pour the mixture into a separatory funnel.

Bottom Layer (if DCM used): Contains the organic phosphate ester (hydrolyzed product)

and solvent.

Top Layer: Aqueous salt solution (NaCl, Sodium Phosphate salts).

5. Final Waste Tagging
Organic Phase: Dispose of as "Halogenated Organic Solvent Waste."

Aqueous Phase: Check local regulations. If pH is 5–9 and no organics are present, some

jurisdictions allow drain disposal. However, best practice dictates disposal as "Aqueous

Waste (Trace Organics)."

Visual Workflow (Graphviz)
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Figure 1: Logic flow for the safe quenching of phosphorochloridate waste. Note the feedback

loop at the pH check to ensure complete neutralization.

Part 4: Emergency Response (Spill Control)
In the event of a spill outside the fume hood:

Evacuate: Clear the immediate area. The hydrolysis fumes (HCl) are a respiratory hazard.

Isolate: Close lab doors to contain fumes.

Absorb: Do NOT use paper towels (fire risk due to acid). Use Vermiculite or Dry Sand.

Neutralize: Sprinkle sodium bicarbonate or soda ash over the absorbed material gently to

neutralize the acid.

Collect: Sweep into a plastic pail (do not use metal) and tag as "Hazardous Waste:

Corrosive/Toxic Debris."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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